Cas no 7733-58-6 (3-(4-Hydroxy-3,5-dimethylphenyl)propanoic Acid)

3-(4-Hydroxy-3,5-dimethylphenyl)propanoic Acid Properties

Names and Identifiers

• 3-(4-Hydroxy-3,5-dimethylphenyl)propanoic Acid
• 3.5-Dimethyl-4-hydroxyhydrozimtsaeure
• 5659AJ
• SY026461
• 3-(4-Hydroxy-3,5-dimethylphenyl)propanoicAcid
• Benzenepropanoic acid, 4-hydroxy-3,5-dimethyl-
• CS-0209675
• CS-11613
• AC1677
• MFCD11188349
• 7733-58-6
• AKOS009241470
• DA-41388
• SCHEMBL3580792
• EN300-1827254
• +Expand

• MDL： MFCD11188349
• InChIKey： ZDRQAOYVLZNSRC-UHFFFAOYSA-N
• Inchi： 1S/C11H14O3/c1-7-5-9(3-4-10(12)13)6-8(2)11(7)14/h5-6,14H,3-4H2,1-2H3,(H,12,13)
• SMILES： O([H])C1=C(C([H])([H])[H])C([H])=C(C([H])=C1C([H])([H])[H])C([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 194.09400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 2.02620
• PSA: 57.53000